Cas no 23305-08-0 (2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)-)

2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)- structure
23305-08-0 structure
Product name:2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)-
CAS No:23305-08-0
MF:C13H11NO2
MW:213.231943368912
CID:1413976

2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)-
    • Inchi: 1S/C13H11NO2/c1-14(10-5-3-2-4-6-10)12-9-11(15)7-8-13(12)16/h2-9H,1H3
    • InChI Key: VBWIPMMUXQZTBD-UHFFFAOYSA-N
    • SMILES: C1(=O)C=CC(=O)C=C1N(C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 213.07903

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Melting Point: 125-130 °C
  • Boiling Point: 331.4±42.0 °C(Predicted)
  • PSA: 37.38
  • pka: -1.74±0.20(Predicted)

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